N-[[5-butan-2-ylsulfanyl-4-(2,6-diethylphenyl)-1,2,4-triazol-3-yl]methyl]adamantane-1-carboxamide

• IUPAC Name: N-[[5-butan-2-ylsulfanyl-4-(2,6-diethylphenyl)-1,2,4-triazol-3-yl]methyl]adamantane-1-carboxamide
• InChI: InChI=1S/C28H40N4OS/c1-5-18(4)34-27-31-30-24(32(27)25-22(6-2)9-8-10-23(25)7-3)17-29-26(33)28-14-19-11-20(15-28)13-21(12-19)16-28/h8-10,18-21H,5-7,11-17H2,1-4H3,(H,29,33)
• InChI Key: BANAYEHIWGDHED-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=CC=C1)CC)N2C(=NN=C2SC(C)CC)CNC(=O)C34CC5CC(C3)CC(C5)C4
• Molecular Formula: C28H40N4OS
• Molecular Weight: 480.7 g/mol

Description

N-[[5-butan-2-ylsulfanyl-4-(2,6-diethylphenyl)-1,2,4-triazol-3-yl]methyl]adamantane-1-carboxamide is a useful research compound. Its molecular formula is C28H40N4OS and its molecular weight is 480.72. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Adamantane derivatives have been extensively studied for their unique structural properties and potential applications. The synthesis of adamantane-isothiourea hybrids showed potent broad-spectrum antibacterial activity and significant hypoglycemic effects in diabetic rats, highlighting their potential in antimicrobial and diabetes treatment research (Al-Wahaibi et al., 2017). Moreover, the creation of fluorescent heterocyclic aminoadamantanes aimed at neurological assay development indicates the role of adamantane derivatives in neuroprotective agent research, offering potential applications in studying various neurological disorders (Joubert et al., 2011).

Antimicrobial and Anti-inflammatory Activity

Research on N-substituted and S-substituted 5-(1-adamantyl)-1,2,4-triazole-3-thiols revealed potent antibacterial activity and promising anti-inflammatory effects, suggesting the importance of adamantane derivatives in developing new antimicrobial and anti-inflammatory agents (Al-Abdullah et al., 2014).

Antiviral Activity

The synthesis of new adamantane derivatives has shown high anti-smallpox activity for certain compounds, demonstrating the potential of adamantane-based compounds in antiviral research, particularly in the development of treatments for viral infections (Moiseev et al., 2012).

Material Science Applications

Adamantane derivatives have also found applications in material science, as indicated by the synthesis of adamantane-type cardo polyamides, which exhibited high tensile strength, modulus, and thermal stability. These materials show promise in developing high-performance polymers with applications in various industrial sectors (Liaw et al., 1999).